2,2,2-trichloro-N-[2-(4-fluorophenyl)ethyl]acetamide

• IUPAC Name: 2,2,2-trichloro-N-[2-(4-fluorophenyl)ethyl]acetamide
• InChI: InChI=1S/C10H9Cl3FNO/c11-10(12,13)9(16)15-6-5-7-1-3-8(14)4-2-7/h1-4H,5-6H2,(H,15,16)
• InChI Key: YORSTRKUMCJZFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC(=O)C(Cl)(Cl)Cl)F
• Molecular Formula: C10H9Cl3FNO
• Molecular Weight: 284.5 g/mol

Description

2,2,2-trichloro-N-[2-(4-fluorophenyl)ethyl]acetamide, also known as TFEA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TFEA is a white crystalline powder with a molecular weight of 305.7 g/mol. It is soluble in organic solvents and insoluble in water.

Mechanism of Action

The exact mechanism of action of 2,2,2-trichloro-N-[2-(4-fluorophenyl)ethyl]acetamide is not fully understood. However, it is believed that 2,2,2-trichloro-N-[2-(4-fluorophenyl)ethyl]acetamide exerts its therapeutic effects by inhibiting the activity of certain enzymes and proteins involved in cell growth and division. 2,2,2-trichloro-N-[2-(4-fluorophenyl)ethyl]acetamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in the regulation of gene expression. By inhibiting HDACs, 2,2,2-trichloro-N-[2-(4-fluorophenyl)ethyl]acetamide can alter the expression of genes involved in cell growth and division, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects
2,2,2-trichloro-N-[2-(4-fluorophenyl)ethyl]acetamide has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells. 2,2,2-trichloro-N-[2-(4-fluorophenyl)ethyl]acetamide has also been shown to inhibit the migration and invasion of cancer cells. Additionally, 2,2,2-trichloro-N-[2-(4-fluorophenyl)ethyl]acetamide has been found to reduce inflammation and oxidative stress, which are known to play a role in the development and progression of various diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2,2,2-trichloro-N-[2-(4-fluorophenyl)ethyl]acetamide is its ease of synthesis. 2,2,2-trichloro-N-[2-(4-fluorophenyl)ethyl]acetamide can be synthesized using simple and readily available reagents. Additionally, 2,2,2-trichloro-N-[2-(4-fluorophenyl)ethyl]acetamide has been found to be relatively stable under normal laboratory conditions. However, one of the limitations of 2,2,2-trichloro-N-[2-(4-fluorophenyl)ethyl]acetamide is its limited solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for research on 2,2,2-trichloro-N-[2-(4-fluorophenyl)ethyl]acetamide. One area of interest is the development of 2,2,2-trichloro-N-[2-(4-fluorophenyl)ethyl]acetamide-based drugs for the treatment of cancer and other diseases. Another area of interest is the study of the mechanism of action of 2,2,2-trichloro-N-[2-(4-fluorophenyl)ethyl]acetamide, which could lead to the identification of new therapeutic targets. Additionally, further research is needed to determine the optimal dosage and administration of 2,2,2-trichloro-N-[2-(4-fluorophenyl)ethyl]acetamide for different diseases and conditions.

Synthesis Methods

2,2,2-trichloro-N-[2-(4-fluorophenyl)ethyl]acetamide can be synthesized by reacting 2-(4-fluorophenyl)ethylamine with trichloroacetyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields 2,2,2-trichloro-N-[2-(4-fluorophenyl)ethyl]acetamide as a product. The synthesis process is relatively simple and can be completed in a few hours.

Scientific Research Applications

2,2,2-trichloro-N-[2-(4-fluorophenyl)ethyl]acetamide has been extensively studied for its potential applications in various scientific fields. One of the major applications of 2,2,2-trichloro-N-[2-(4-fluorophenyl)ethyl]acetamide is in the field of medicinal chemistry. 2,2,2-trichloro-N-[2-(4-fluorophenyl)ethyl]acetamide has been shown to possess antibacterial, antifungal, and antiviral properties. It has also been found to be effective against cancer cells. 2,2,2-trichloro-N-[2-(4-fluorophenyl)ethyl]acetamide has been shown to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and colon cancer cells.